Cas no 167218-46-4 ([1,1'-Biphenyl]-4,4'-diamine,N4,N4'-bis[4'-(diphenylamino)[1,1'-biphenyl]-4-yl]-N4,N4'-diphenyl-)

• Product Name: [1,1'-Biphenyl]-4,4'-diamine,N4,N4'-bis[4'-(diphenylamino)[1,1'-biphenyl]-4-yl]-N4,N4'-diphenyl-
• CAS No: 167218-46-4
• MF: C₇₂H₅₄N₄
• MW: 975.225977420807
• MDL: MFCD28388079
• CID: 110886
• PubChem ID: 253661335
• Update Time: 2025-07-23

[1,1'-Biphenyl]-4,4'-diamine,N4,N4'-bis[4'-(diphenylamino)[1,1'-biphenyl]-4-yl]-N4,N4'-diphenyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4,4'-diamine,N4,N4'-bis[4'-(diphenylamino)[1,1'-biphenyl]-4-yl]-N4,N4'-diphenyl-
• N,N'-Diphenyl-N,N'-bis[4'-(diphenylamino)biphenyl-4-yl]benzidine
• [1,1'-Biphenyl]-4,4'-diamine,N4,N4'-bis[4'-(diphenylamino)[1,1'-biphenyl]-4-yl]-N4,N4'-dipheny...
• N,N'-BIS(PHENYL)-N,N'-BIS(4'-(N,N-BIS(PHENYLAMINO)BIPHENYL-4-YL)BENZIDINE
• N,N-BIS(PHENYL)-N,N-BIS(4-(N,N-BIS(PHENYLAMINO)BIPHENYL-4-YL)BENZIDINE
• N,N'-BIS(PHENYL)-N,N
• TPTE
• TPTE,N,N'-BIS(PHENYL)-N,N'-BIS(4'-(N,N-BIS(PHENYLAMINO)BIPHENYL
• TPTI
• TPTE,N,N'-BIS(PHENYL)-N,N'-BIS(4'-(N,N-BIS(PHENYLAMINO)BIPHENYL-
• N4,N4'-([1,1'-biphenyl]-4,4'-diyl)bis(N4,N4',N4'-triphenyl-[1,1'-biphenyl]-4,4'-diamine)
• [1,1'-Biphenyl]-4,4'-diaMine, N,N'-bis[4'-(diphenylaMino)[1,1'-biphenyl]-4-yl]-N,N'-diphenyl-
• WLLRHFOXFKWDMQ-UHFFFAOYSA-N
• AKOS025402707
• CS-0380226
• N4,N4'-(BIPHENYL-4,4'-DIYL)BIS(N4,N4',N4'-TRIPHENYLBIPHENYL-4,4'-DIAMINE)
• N,N-diphenyl-4-[4-(N-[4-[4-(N-[4-[4-(N-phenylanilino)phenyl]phenyl]anilino)phenyl]phenyl]anilino)phenyl]aniline
• N,N'-bis(4'-diphenylamino-4-biphenylyl)-N,N'-diphenylbenzidine
• D4863
• 167218-46-4
• SCHEMBL126831
• A882261
• HS-6824
• N4-(4'-{[4'-(DIPHENYLAMINO)-[1,1'-BIPHENYL]-4-YL](PHENYL)AMINO}-[1,1'-BIPHENYL]-4-YL)-N4,N4',N4'-TRIPHENYL-[1,1'-BIPHENYL]-4,4'-DIAMINE

• MDL： MFCD28388079
• Inchi： 1S/C72H54N4/c1-7-19-61(20-8-1)73(62-21-9-2-10-22-62)67-43-31-55(32-44-67)57-35-47-69(48-36-57)75(65-27-15-5-16-28-65)71-51-39-59(40-52-71)60-41-53-72(54-42-60)76(66-29-17-6-18-30-66)70-49-37-58(38-50-70)56-33-45-68(46-34-56)74(63-23-11-3-12-24-63)64-25-13-4-14-26-64/h1-54H
• InChI Key： WLLRHFOXFKWDMQ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC(=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 976.45000
• Monoisotopic Mass: 974.43484774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 76
• Rotatable Bond Count: 15
• Complexity: 1440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.8
• Topological Polar Surface Area: 13Ų

Experimental Properties

• Density: 1.204±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 239.0 to 243.0 deg-C
• Solubility: Insuluble (1.2E-11 g/L) (25 ºC),
• PSA: 12.96000
• LogP: 20.46900

[1,1'-Biphenyl]-4,4'-diamine,N4,N4'-bis[4'-(diphenylamino)[1,1'-biphenyl]-4-yl]-N4,N4'-diphenyl- Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on [1,1'-Biphenyl]-4,4'-diamine,N4,N4'-bis[4'-(diphenylamino)[1,1'-biphenyl]-4-yl]-N4,N4'-diphenyl-

Comprehensive Analysis of [1,1'-Biphenyl]-4,4'-diamine,N4,N4'-bis[4'-(diphenylamino)[1,1'-biphenyl]-4-yl]-N4,N4'-diphenyl- (CAS No. 167218-46-4) and Its Applications

The compound [1,1'-Biphenyl]-4,4'-diamine,N4,N4'-bis[4'-(diphenylamino)[1,1'-biphenyl]-4-yl]-N4,N4'-diphenyl- (CAS No. 167218-46-4) is a highly specialized organic molecule with significant potential in advanced material science and electronics. Its complex structure, featuring multiple biphenyl and diphenylamino groups, makes it a candidate for applications in organic light-emitting diodes (OLEDs), photovoltaic cells, and molecular electronics. Researchers and industries are increasingly focusing on such high-performance organic compounds due to their tunable electronic properties and sustainability advantages over traditional inorganic materials.

One of the most searched topics related to CAS No. 167218-46-4 is its role in next-generation display technologies. With the rise of flexible and foldable screens, the demand for efficient hole-transporting materials (HTMs) has surged. This compound’s extended π-conjugation system and electron-donating diphenylamino groups enhance charge mobility, making it a promising candidate for OLED emissive layers. Users often inquire about its synthesis scalability and thermal stability, which are critical for commercial adoption.

Another hot topic is the environmental impact of organic electronic materials. Compared to heavy-metal-based alternatives, [1,1'-Biphenyl]-4,4'-diamine derivatives are often highlighted for their lower toxicity and biodegradability potential. However, challenges like synthetic complexity and purification requirements remain frequently discussed in academic forums. Innovations in green chemistry and catalytic methods are addressing these issues, aligning with global trends toward sustainable manufacturing.

From a technical perspective, the electrochemical properties of CAS No. 167218-46-4 are of particular interest. Its redox behavior and HOMO-LUMO energy levels can be fine-tuned via structural modifications, enabling customization for specific optoelectronic applications. Recent studies explore its use in perovskite solar cells, where it acts as an interface modifier to improve efficiency. Such developments are often linked to searches for alternative energy solutions and carbon-neutral technologies.

In summary, [1,1'-Biphenyl]-4,4'-diamine,N4,N4'-bis[4'-(diphenylamino)[1,1'-biphenyl]-4-yl]-N4,N4'-diphenyl- represents a cutting-edge material at the intersection of chemistry, materials science, and engineering. Its versatility and alignment with eco-friendly innovation trends ensure continued relevance in both research and industrial applications. Future advancements may focus on cost-effective synthesis routes and large-scale production techniques to meet growing market demands.